Cas no 1183213-07-1 (1-(5-aminopyridin-2-yl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(5-aminopyridin-2-yl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 1183213-07-1
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 4575789
• PubChem ID: 60801956
• Update Time: 2025-05-20

1-(5-aminopyridin-2-yl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-(5-amino-2-pyridinyl)-2,4-dihydro-5-phenyl-
• 1-(5-aminopyridin-2-yl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C14H12N4O/c15-11-6-7-13(16-9-11)18-14(19)8-12(17-18)10-4-2-1-3-5-10/h1-7,9H,8,15H2
• InChI Key： CQXQIAAGTRJYPS-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)CC(=O)N1C1=NC=C(N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 1-(5-aminopyridin-2-yl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-one

Compound CAS No. 1183213-07-1: 1-(5-Aminopyridin-2-yl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-one

The compound CAS No. 1183213-07-1, also known as 1-(5-Aminopyridin-2-yl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-one, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[pyridine] derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Recent studies have highlighted the antitumor activity of this compound, particularly its ability to inhibit specific kinases involved in cancer cell proliferation and survival. Researchers have demonstrated that CAS No. 1183213-07-1 exhibits potent activity against various cancer cell lines, making it a promising candidate for anticancer drug development. Moreover, its selective targeting of oncogenic pathways has been validated through in vitro and in vivo experiments, underscoring its potential as a therapeutic agent.

In addition to its antitumor properties, this compound has shown remarkable anti-inflammatory effects. By modulating key inflammatory mediators, CAS No. 1183213-07-1 has been found to alleviate symptoms in models of chronic inflammation, such as arthritis and neuroinflammation. These findings suggest that the compound could be explored for the treatment of inflammatory diseases, where current therapies often fall short.

The synthesis of CAS No. 1183213-07-1 involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the 5-Aminopyridin group into the pyrazole ring is critical for achieving the desired biological activity. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, which is essential for its potential clinical application.

Furthermore, computational studies have provided valuable insights into the molecular mechanisms underlying the biological activity of this compound. Molecular docking simulations have revealed that CAS No. 1183213-07-1 interacts with key residues in its target proteins, confirming its binding affinity and selectivity. These computational approaches have also guided the design of analogs with improved pharmacokinetic profiles.

Despite its promising properties, further research is required to fully elucidate the safety profile and efficacy of CAS No. 1183213-07-1 in preclinical models. Ongoing studies are focused on optimizing its bioavailability and minimizing potential off-target effects. The integration of experimental and computational methodologies will be instrumental in overcoming these challenges and advancing this compound toward clinical trials.

In conclusion, CAS No. 1183213_07_, or _(_(5_Aminopyridin_2_yl)_(_(_(_(_(_(_(_(phenyl)_4_5_dihydro_(_H_pyrrole_5_one), represents a cutting-edge advancement in medicinal chemistry with broad therapeutic applications. Its unique structure and diverse biological activities position it as a valuable tool for addressing unmet medical needs across multiple disease areas.